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Compound of Interest

Compound Name: Cobaltite

Cat. No.: B072492 Get Quote

This guide provides a detailed comparison of the mineralogical and physicochemical properties

of the cobaltite and glaucodot mineral series. Cobaltite (CoAsS) and glaucodot ((Co,Fe)AsS)

are sulfosalt minerals that form a solid solution series, with cobaltite being the cobalt-rich end

member and glaucodot representing an intermediate member with significant iron content. This

document is intended for researchers, scientists, and professionals in drug development who

require a comprehensive understanding of these minerals for their work.

Data Presentation
The following tables summarize the key quantitative data for cobaltite and glaucodot,

highlighting their distinct and overlapping properties.

Table 1: Chemical Composition
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Property Cobaltite Glaucodot

Ideal Formula CoAsS[1][2][3] (Co,Fe)AsS[4][5][6][7]

Typical Composition

May contain up to 10% iron

and variable amounts of nickel.

[8]

Cobalt to iron ratio is typically

3:1, with minor nickel

substitution.[4] Ideal

stoichiometry is often

considered (Co₀.₅Fe₀.₅)AsS.[5]

[9]

Elemental Weight % (Ideal)
Cobalt: 35.52%, Arsenic:

45.16%, Sulfur: 19.33%[3]

For (Co₀.₅Fe₀.₅)AsS: Cobalt:

17.926%, Iron: 16.987%,

Arsenic: 45.580%, Sulfur:

19.507%[9]

Table 2: Crystallographic Properties

Property Cobaltite Glaucodot

Crystal System
Orthorhombic (pseudo-cubic)

[8]
Orthorhombic[4][5][9]

Space Group Pca2₁[8] Pn2₁m[5][10]

Unit Cell Parameters
a = 5.5833(7) Å, b = 5.5892(6)

Å, c = 5.5812(8) Å[8]

a = 14.158(1) Å, b = 5.6462(4)

Å, c = 3.3196(2) Å[5][10]

Table 3: Physical Properties
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Property Cobaltite Glaucodot

Mohs Hardness 5.5[8] 5[4][9]

Density (g/cm³)
6.33 (measured), 6.335

(calculated)[9]

5.9 - 6.01 (measured), 5.95

(average)[4]

Cleavage Perfect on {001}
Perfect on {010}, less so on

{101}[9]

Color
Reddish silver-white, violet

steel-gray, to black[8]

Grayish tin-white to reddish

silver-white[9]

Streak Grayish-black Black[9]

Luster Metallic Metallic[9]

Experimental Protocols
The characterization of cobaltite and glaucodot typically involves single-crystal X-ray

diffraction for structural analysis and electron probe microanalysis for determining the precise

chemical composition.

Single-Crystal X-ray Diffraction
This technique is used to determine the three-dimensional arrangement of atoms within the

crystal lattice.

Methodology:

Crystal Selection and Mounting:

A suitable single crystal of cobaltite or glaucodot, free of significant defects, is selected

under a microscope.

The crystal is mounted on a goniometer head using a glass fiber and adhesive.

Data Collection:

The mounted crystal is placed in an X-ray diffractometer.
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A monochromatic X-ray beam is directed at the crystal.

The crystal is rotated, and the diffraction pattern is collected by a detector.[11]

Data Analysis:

The positions and intensities of the diffracted X-rays are used to determine the unit cell

parameters and space group.

The data is then used to solve and refine the crystal structure, providing the precise

atomic positions.

Electron Probe Microanalysis (EPMA)
EPMA is a non-destructive technique used to determine the elemental composition of a small

area of a sample.[12]

Methodology:

Sample Preparation:

The mineral sample is embedded in an epoxy resin and polished to a smooth, flat surface.

[12]

The polished surface is then coated with a thin layer of carbon to ensure electrical

conductivity.[12]

Analysis:

The prepared sample is placed in the EPMA instrument.

A focused beam of electrons is directed onto the surface of the mineral.

The electron beam excites the atoms in the sample, causing them to emit characteristic X-

rays.

The wavelengths and intensities of these X-rays are measured by wavelength-dispersive

spectrometers.
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Quantification:

The measured X-ray intensities from the sample are compared to those from standards of

known composition.

Corrections are applied for atomic number, absorption, and fluorescence effects to obtain

accurate elemental concentrations.

Visualizations
The following diagrams illustrate the relationship between the end-members of the cobaltite-

glaucodot series and a typical experimental workflow for their characterization.
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Cobaltite-Glaucodot-Arsenopyrite solid solution series.
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Experimental workflow for mineral characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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